Cas no 894010-80-1 (N-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-4-(2-methoxyphenyl)piperazine-1-carboxamide)

• Product Name: N-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-4-(2-methoxyphenyl)piperazine-1-carboxamide
• CAS No: 894010-80-1
• MF: C₂₄H₃₀N₄O₄
• MW: 438.519405841827
• CID: 5515306
• Update Time: 2025-07-23

N-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-4-(2-methoxyphenyl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]-4-(2-methoxyphenyl)piperazine-1-carboxamide
• N-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-4-(2-methoxyphenyl)piperazine-1-carboxamide

• Inchi： 1S/C24H30N4O4/c1-3-32-20-10-8-19(9-11-20)28-17-18(16-23(28)29)25-24(30)27-14-12-26(13-15-27)21-6-4-5-7-22(21)31-2/h4-11,18H,3,12-17H2,1-2H3,(H,25,30)
• InChI Key： NYKVJMIVGQGUAS-UHFFFAOYSA-N
• SMILES： N1(C(NC2CC(=O)N(C3=CC=C(OCC)C=C3)C2)=O)CCN(C2=CC=CC=C2OC)CC1

Additional information on N-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-4-(2-methoxyphenyl)piperazine-1-carboxamide

Introduction to N-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-4-(2-methoxyphenyl)piperazine-1-carboxamide and Its Significance in Modern Medicinal Chemistry

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, N-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-4-(2-methoxyphenyl)piperazine-1-carboxamide, with the CAS number 894010-80-1, has garnered significant attention due to its unique structural features and potential pharmacological applications. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in the field of medicinal chemistry.

The molecular structure of N-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-4-(2-methoxyphenyl)piperazine-1-carboxamide is characterized by a complex arrangement of aromatic and heterocyclic rings, which contributes to its diverse chemical properties. The presence of an amide functional group and multiple substituents such as ethoxy and methoxy groups enhances its potential for interactions with biological targets. This intricate architecture makes it a valuable scaffold for designing molecules with tailored pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a growing interest in exploring the therapeutic potential of piperazine derivatives. Piperazines are known for their ability to modulate various biological pathways, including neurotransmitter systems, which makes them attractive candidates for the treatment of neurological and psychiatric disorders. The compound N-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-4-(2-methoxyphenyl)piperazine-1-carboxamide is no exception, as its structural features suggest potential interactions with receptors and enzymes involved in these pathways.

One of the most compelling aspects of this compound is its potential application in the treatment of central nervous system (CNS) disorders. The combination of an oxopyrrolidine ring and a piperazine moiety creates a molecular entity that can interact with multiple targets, including serotonin receptors, dopamine receptors, and other neurotransmitter systems. This multifaceted approach is particularly relevant in the context of treating complex CNS disorders such as depression, anxiety, and schizophrenia.

Recent studies have highlighted the importance of structure-based drug design in optimizing the pharmacological properties of novel compounds. Computational modeling techniques have been instrumental in predicting the binding affinity and selectivity of N-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-4-(2-methoxyphenyl)piperazine-1-carboxamide towards various biological targets. These studies have provided valuable insights into the molecular interactions that underpin its biological activity, paving the way for rational drug design strategies.

The synthesis of N-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-4-(2-methoxyphenyl)piperazine-1-carboxamide represents a significant achievement in synthetic organic chemistry. The multi-step synthetic route involves careful manipulation of functional groups and precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to achieve the desired molecular architecture efficiently.

In addition to its potential therapeutic applications, N-1-(4-ethoxyphenyl)-5-oxyropyrrlidinon 3 yl 4 (2 methox pheny l) piperazine 1 carboxamide has also been investigated for its role in drug discovery programs aimed at identifying novel bioactive molecules. High-throughput screening (HTS) techniques have been utilized to assess the biological activity of this compound against a wide range of targets, including enzymes and receptors relevant to various diseases. These efforts have led to the identification of lead compounds that are further optimized for improved efficacy and safety.

The pharmacokinetic properties of N-N 1 (4 etho xy phen yl ) 5 oxo pyr rolidin 3 yl 4 (2 meth oxy phen yl ) piper az ine 1 carbox amide are also subjects of intense research. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical relevance. Preclinical studies have provided valuable data on the pharmacokinetic profile of this compound, which will be essential for guiding its development into a viable therapeutic agent.

The future prospects for N-N 1 (4 etho xy phen yl ) 5 oxo pyr rolidin 3 yl 4 (2 meth oxy phen yl ) piper az ine 1 carbox amide are promising, given its unique structural features and potential biological activities. Ongoing research efforts are focused on optimizing its chemical properties, exploring new synthetic routes, and evaluating its efficacy in preclinical models. These studies will be critical in determining whether this compound can translate into clinical success and make a meaningful impact on patient care.

In conclusion, N-N 1 (4 etho xy phen yl ) 5 oxo pyr rolidin 3 yl 4 (2 meth oxy phen yl ) piper az ine 1 carbox amide, with the CAS number 894010801, represents an exciting development in medicinal chemistry. Its complex molecular structure and multifaceted biological activities make it a promising candidate for treating various diseases, particularly those affecting the central nervous system. As research continues to uncover new insights into its pharmacological properties, this compound holds great potential for improving human health.